Nitramines
Nitramines are a class of nitrogen-containing compounds with multiple nitrile groups (-CN), which impart high stability and potential explosive properties. These compounds are typically found in certain military explosives, such as RDX (Research Detonator Xylidine) and HMX (Hexamethylene Tetranitramine). Nitramines exhibit excellent thermal stability, making them suitable for a wide range of applications where extreme heat resistance is required. They also offer high detonation velocity and energy output, which are crucial in military and industrial explosive applications. However, due to their high sensitivity and potential for accidental ignition, strict safety measures must be implemented during handling and storage. Proper understanding and application of nitramines require comprehensive knowledge of chemical properties and safety protocols.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Ethanamine,N-ethyl-N-nitro- | 7119-92-8 | C4H10N2O2 |
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1,2-Ethanediamine,N1,N2-dinitro- | 505-71-5 | C2H6N4O4 |
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2-(Nitroamino)ethanol | 74386-82-6 | C2H6N2O3 |
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N-nitroethylenediamine | 58130-90-8 | C2H7N3O2 |
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Dimethylnitramine | 4164-28-7 | C2H6N2O2 |
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Nitromethylmethanolamine | 32818-80-7 | C2H6N2O3 |
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2-Methyl-2-(nitroamino)-1-propanol | 1239666-60-4 | C4H10N2O3 |
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N-nitro-N-propylpropan-1-amine | 4164-29-8 | C6H14N2O2 |
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2-Propyn-1-amine, N-methyl-N-nitro- | 90104-52-2 | C4H6N2O2 |
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Nitrodiethanolamine | 4185-47-1 | C4H8N4O8 |
Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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